Cas no 1171648-72-8 (1-(3,4-dimethylphenyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)

• Product Name: 1-(3,4-dimethylphenyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
• CAS No: 1171648-72-8
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 6317202
• PubChem ID: 44089766
• Update Time: 2025-06-08

1-(3,4-dimethylphenyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
• 1-(3,4-dimethylphenyl)-4-(3-isopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• AKOS005745790
• F5668-0211
• 1-(3,4-dimethylphenyl)-4-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• VU0518696-1
• 1-(3,4-dimethylphenyl)-4-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• 1171648-72-8

• Inchi： 1S/C17H21N3O2/c1-10(2)16-18-17(22-19-16)13-8-15(21)20(9-13)14-6-5-11(3)12(4)7-14/h5-7,10,13H,8-9H2,1-4H3
• InChI Key： GPAKRGTVMHZECH-UHFFFAOYSA-N
• SMILES： O1C(C2CC(N(C3C=CC(C)=C(C)C=3)C2)=O)=NC(C(C)C)=N1

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3,4-dimethylphenyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

Comprehensive Overview of 1-(3,4-dimethylphenyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 1171648-72-8)

The compound 1-(3,4-dimethylphenyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 1171648-72-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole ring and pyrrolidin-2-one moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 1-(3,4-dimethylphenyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one has surged, driven by advancements in drug discovery and material science. The 1,2,4-oxadiazole ring, in particular, is known for its stability and versatility, making it a popular choice for designing inhibitors and modulators. This compound's CAS No. 1171648-72-8 is frequently searched in academic databases and patent literature, reflecting its growing relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential application in addressing modern health challenges, such as antimicrobial resistance and chronic diseases. The pyrrolidin-2-one fragment, combined with the 1,2,4-oxadiazole core, offers a unique pharmacophore that could lead to the development of next-generation therapeutics. Scientists are also exploring its use in agrochemicals, where its structural properties may contribute to eco-friendly pest control solutions.

The synthesis of 1-(3,4-dimethylphenyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields and purity. Researchers frequently inquire about optimized synthetic routes and scalable production methods for this compound, highlighting its industrial potential. Additionally, its physicochemical properties, such as solubility and stability, are critical factors for formulation scientists working on drug delivery systems.

From an SEO perspective, keywords like "1,2,4-oxadiazole derivatives," "pyrrolidin-2-one synthesis," and "CAS 1171648-72-8 applications" are highly relevant to this topic. These terms align with user queries in scientific search engines, ensuring that this content reaches its target audience effectively. Furthermore, the compound's potential role in sustainable chemistry and green synthesis aligns with current trends in environmental consciousness, making it a subject of interest for both academia and industry.

In conclusion, 1-(3,4-dimethylphenyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 1171648-72-8) represents a fascinating area of research with broad implications for medicine and agriculture. Its structural complexity and functional diversity position it as a valuable tool for scientists tackling some of today's most pressing challenges. As research progresses, this compound is likely to play an increasingly prominent role in innovative solutions across multiple disciplines.